Magnesium stearate Magnesium stearate Magnesium distearate is a magnesium salt and an organic magnesium salt.
See also: Stearic Acid (has active moiety).
Brand Name: Vulcanchem
CAS No.: 557-04-0
VCID: VC21208588
InChI: InChI=1S/C18H36O2.Mg/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);
SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Mg+2]
Molecular Formula: C18H36MgO2
Molecular Weight: 308.8 g/mol

Magnesium stearate

CAS No.: 557-04-0

Cat. No.: VC21208588

Molecular Formula: C18H36MgO2

Molecular Weight: 308.8 g/mol

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Magnesium stearate - 557-04-0

Specification

Description Magnesium distearate is a magnesium salt and an organic magnesium salt.
See also: Stearic Acid (has active moiety).
CAS No. 557-04-0
Molecular Formula C18H36MgO2
Molecular Weight 308.8 g/mol
IUPAC Name magnesium;octadecanoate
Standard InChI InChI=1S/C18H36O2.Mg/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);
Standard InChI Key DKXULEFCEORBJK-UHFFFAOYSA-N
Impurities contains small amounts of the oleate and 7% magnesium oxide. /technical grade/
SMILES CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Mg+2]
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)O.[Mg]
Colorform LUMPS
Fine, bulky, white powder
Soft, white, light powde
Melting Point 88.5 °C (pure)
MP: 132 °C /Technical/
88 °C

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